Cas no 2171656-12-3 (4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid)

• Product Name: 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid
• CAS No: 2171656-12-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6358161
• PubChem ID: 165579937
• Update Time: 2025-10-31

4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid
• 4-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3,3-dimethylbutanoic acid
• EN300-1560931
• 2171656-12-3

• Inchi： 1S/C26H30N2O5/c1-26(2,13-22(29)30)15-27-24(31)23(16-11-12-16)28-25(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21,23H,11-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ZBDDSRJOBKJLOB-UHFFFAOYSA-N
• SMILES： O=C(C(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid

Introduction to 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid (CAS No. 2171656-12-3)

4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid, identified by its CAS number 2171656-12-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an amino acid derivative. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for further exploration in drug discovery and development.

The structure of this compound is meticulously designed to interact with biological targets in a highly specific manner. The cyclopropyl group, known for its stability and rigidity, contributes to the compound's binding affinity and selectivity. Meanwhile, the Fmoc moiety is commonly employed in peptide synthesis as an amino protecting group, suggesting potential applications in proteomics and peptidomimetic drug design. The presence of an acetamido group further enhances the compound's solubility and bioavailability, making it more suitable for in vivo applications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such complex molecules with greater accuracy. Studies have indicated that compounds featuring a cyclopropyl backbone often exhibit improved metabolic stability, which is a critical factor in drug development. Additionally, the fluorenylmethoxycarbonyl group can serve as a handle for further derivatization, allowing chemists to fine-tune the properties of the molecule to meet specific therapeutic requirements.

In the realm of medicinal chemistry, 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid has been investigated for its potential role as an intermediate in the synthesis of novel bioactive molecules. Its structural features make it an attractive scaffold for designing ligands that target enzymes and receptors involved in various diseases. For instance, research has shown that analogs of this compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in cancer and inflammatory disorders.

The fluorenylmethoxycarbonyl group is particularly noteworthy as it provides a robust protecting group for amino acids during peptide synthesis. This functionality is essential in solid-phase peptide synthesis (SPPS), where Fmoc chemistry is widely used to construct complex peptide chains. The incorporation of this moiety into 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid suggests its utility as a building block for peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability.

Moreover, the cyclopropyl substituent is known to enhance the binding affinity of small-molecule drugs by introducing steric constraints that improve fit within binding pockets of biological targets. This feature has been leveraged in the design of numerous drug candidates targeting enzymes such as proteases and kinases. The dimethylbutanoic acid moiety further contributes to the compound's hydrophobicity, which can be advantageous for membrane permeability and cellular uptake.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple targets or exhibit synergistic effects. 4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid fits well within this paradigm due to its versatile structural features. For example, its ability to serve as a precursor for both peptidomimetics and small-molecule inhibitors positions it as a promising candidate for dual-action therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to streamline the process. These methods not only improve efficiency but also minimize waste generation, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion,4-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3-dimethylbutanoic acid (CAS No. 2171656-12-3) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.